![molecular formula C11H15ClN2O2 B3071680 Ethyl 2-(tert-butyl)-4-chloropyrimidine-5-carboxylate CAS No. 1011464-42-8](/img/structure/B3071680.png)
Ethyl 2-(tert-butyl)-4-chloropyrimidine-5-carboxylate
Overview
Description
Ethyl 2-(tert-butyl)-4-chloropyrimidine-5-carboxylate (Et2BClP5C) is a synthetic compound that has been widely used in scientific research for its various properties. It is a colorless, crystalline solid that has a melting point of approximately 176°C and is soluble in most organic solvents. Et2BClP5C is an important tool for many applications, including the synthesis of pharmaceuticals, studying the structure and function of proteins, and studying the effects of various drugs on biological systems.
Scientific Research Applications
Structural Studies and Hydrogen Bonding Interactions :
- The research conducted by Lynch & Mcclenaghan (2004) explores the structure of ethyl 2-amino-4-tert-butyl-1,3-thiazole-5-carboxylate. This work highlights the significance of hydrogen bonding in molecular structures, which is crucial for understanding the behavior of similar compounds like Ethyl 2-(tert-butyl)-4-chloropyrimidine-5-carboxylate.
Chemical Reactions and Derivatives Formation :
- Pevzner (2003) discusses the bromination and phosphorylation of Ethyl 5-tert-butyl-4-(chloromethyl)-2-methylfuran-3-carboxylate, a process relevant to understanding reactions involving this compound. This study can be accessed for details at Pevzner (2003).
Anticancer Activity Studies :
- The work by Asha et al. (2010) on Ethyl 2-(1-aminocyclobutyl)-5-(benzoyloxy)-6-hydroxy-pyrimidine-4-carboxylate derivatives, closely related to this compound, demonstrates their potential in anticancer applications. This study is detailed in Asha et al. (2010).
Synthetic Chemistry and Regioselectivity :
- Ashton & Doss (1993) provide insights into the regioselective synthesis of 3-alkyl-1-aryl-1H-pyrazole-5-carboxylates, which can be related to the synthesis of this compound. Further information can be found in Ashton & Doss (1993).
Isoxazoles and Oxazine Formation :
- Brehm et al. (1991) explored the formation of ethyl (RS)-6-tert-butyl-5-methyl-4-oxo-2,3-dihydro-4H-1,3-oxazine-2-carboxylate from isoxazole compounds. This research is pertinent to understanding reactions and structural formation in compounds similar to this compound. Detailed information is available in Brehm et al. (1991).
Peptide Synthesis Applications :
- Benoiton & Chen (1981) discuss the implications of 2-Alkoxy-5(4H)-oxazolones in peptide synthesis, which is relevant to the applications of this compound in biochemical research. More details can be found in Benoiton & Chen (1981).
properties
IUPAC Name |
ethyl 2-tert-butyl-4-chloropyrimidine-5-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15ClN2O2/c1-5-16-9(15)7-6-13-10(11(2,3)4)14-8(7)12/h6H,5H2,1-4H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSRHHSJEGYXWMX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=C(N=C1Cl)C(C)(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.70 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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